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Compound of Interest

Compound Name: 2,2'-Oxydipropan-2-ol

Cat. No.: B15176971 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isomeric forms of dipropylene

glycol (DPG), a versatile solvent and chemical intermediate. This document details the

physicochemical properties, analytical methodologies for characterization, and the synthesis of

its primary isomers.

Introduction to Dipropylene Glycol Isomers
Dipropylene glycol (DPG) is a colorless, nearly odorless, and slightly viscous liquid with the

chemical formula C6H14O3.[1][2] Commercial DPG is not a single compound but rather a

mixture of three structural isomers. These isomers arise from the reaction of propylene oxide

with propylene glycol.[3][4] The three principal isomers are:

4-oxa-2,6-heptandiol (also known as 1,1'-oxybis(2-propanol))

2-(2-hydroxy-propoxy)-propan-1-ol

2,2'-oxybis(1-propanol)

The relative abundance of these isomers can vary depending on the manufacturing process.[5]

Understanding the distinct characteristics of each isomer is crucial for applications in

pharmaceuticals, cosmetics, and industrial processes where purity and specific properties are

paramount.
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Physicochemical Characteristics of Dipropylene
Glycol Isomers
The physical and chemical properties of the DPG isomers are similar, yet subtle differences

exist that can influence their behavior in various applications. The following table summarizes

the key quantitative data for each isomer.

Property
4-oxa-2,6-
heptandiol

2-(2-hydroxy-
propoxy)-
propan-1-ol

2,2'-oxybis(1-
propanol)

Commercial
DPG Mixture

CAS Number 110-98-5[1] 106-62-7[6] 108-61-2[7] 25265-71-8[2]

Molecular Weight

( g/mol )
134.17[1] 134.17[6] 134.17[7] 134.17[2]

Boiling Point (°C) 232[1] 234.2[6] Not available 230.5 - 235[2][8]

Melting Point

(°C)
-32[1] Not available Not available

< -20 to -40[9]

[10]

Density (g/cm³ at

20°C)
1.020[1] 1.034[6] Not available

1.0206 - 1.023[2]

[9]

Viscosity (cP at

20°C)
Not available Not available Not available 107[11]

Solubility in

Water
Miscible[1] Soluble[6] Not available Miscible[2]

Experimental Protocols for Isomer Characterization
The separation and identification of DPG isomers are typically achieved through

chromatographic and spectroscopic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for separating and identifying the individual isomers of DPG.

Methodology:
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Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS).

Column: A non-polar capillary column, such as a HP-5 (30m x 0.25mm x 0.25µm), is suitable

for separation.[12]

Carrier Gas: Helium at a constant flow rate (e.g., 1.5 mL/min).[12]

Oven Temperature Program:

Initial temperature: 70°C, hold for 10 minutes.

Ramp: Increase to 280°C at a rate of 10°C/min.

Final hold: 5 minutes at 280°C.[12]

Injector Temperature: 250°C.[12]

Split Ratio: 20:1.[12]

Sample Preparation: Dilute the DPG sample in a suitable solvent such as ethanol,

isopropanol, n-butanol, or acetone. An internal standard can be used for quantitative

analysis.[12]

Mass Spectrometer Conditions:

Ionization Mode: Electron Ionization (EI).

Ionization Voltage: 70 eV.[12]

Scan Range: 29-370 amu.[12]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are invaluable for the structural elucidation of DPG isomers.

Methodology:

Instrumentation: A high-resolution NMR spectrometer.
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Solvent: Deuterated chloroform (CDCl₃) is a common solvent for DPG analysis.

Sample Preparation: Dissolve a small amount of the DPG sample in the deuterated solvent.

Data Acquisition:

¹H NMR: Acquire proton spectra to observe the chemical shifts and coupling patterns of

the different hydrogen atoms in each isomer.

¹³C NMR: Acquire carbon spectra to determine the number of unique carbon

environments, which can help distinguish between the isomers.

Analysis: The chemical shifts and splitting patterns in the ¹H and ¹³C NMR spectra will be

unique for each isomer due to the different chemical environments of the protons and

carbons. These spectra can be compared to reference spectra for positive identification.

Synthesis and Isomeric Relationships
Dipropylene glycol is produced as a byproduct during the manufacturing of propylene glycol

from the hydrolysis of propylene oxide.[3][4] The reaction of propylene oxide with propylene

glycol leads to the formation of the different DPG isomers.

Propylene Oxide

Reaction

Propylene Glycol

Dipropylene Glycol Isomers

4-oxa-2,6-heptandiol

2-(2-hydroxy-propoxy)-propan-1-ol

2,2'-oxybis(1-propanol)

Click to download full resolution via product page

Synthesis of Dipropylene Glycol Isomers.
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The following diagrams illustrate the chemical structures of the three main isomers of

dipropylene glycol.

4-oxa-2,6-heptandiol

CH3-CH(OH)-CH2-O-CH2-CH(OH)-CH3

2-(2-hydroxy-propoxy)-propan-1-ol

CH3-CH(OH)-CH2-O-CH(CH3)-CH2OH

2,2'-oxybis(1-propanol)

HOCH2-CH(CH3)-O-CH(CH3)-CH2OH

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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